(Z)-2-(furan-2-ylmethylene)-6-((4-nitrobenzyl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-[(4-nitrophenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C20H13NO6/c22-20-17-8-7-16(26-12-13-3-5-14(6-4-13)21(23)24)10-18(17)27-19(20)11-15-2-1-9-25-15/h1-11H,12H2/b19-11-
• InChI Key: ONYKTSSRDMMYBX-ODLFYWEKSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H13NO6
• Molecular Weight: 363.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-6-((4-nitrobenzyl)oxy)benzofuran-3(2H)-one is a chemical compound that has various scientific research applications. It is commonly used in the field of medicinal chemistry and drug discovery. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

The synthesis and reactions of compounds containing furan and benzofuran rings, including derivatives such as "(Z)-2-(furan-2-ylmethylene)-6-((4-nitrobenzyl)oxy)benzofuran-3(2H)-one", are of significant interest in the field of organic chemistry. Studies have shown that these compounds can undergo various chemical reactions, including rhodium-catalysed reactions, benzannulation processes, and interactions with nitromethanes to form densely functionalized benzofurans and benzothiophenes. These synthetic routes offer pathways to a wide range of functionalized organic compounds, highlighting their utility in developing new pharmaceuticals, materials, and catalysts (Matlin, Chan, & Catherwood, 1990), (Singh, Nerella, Pabbaraja, & Mehta, 2021).

Electronic and Vibrational Spectroscopy

The electronic and vibrational properties of benzofuran derivatives have been extensively studied using techniques such as FT-IR, FT-Raman, and UV spectroscopy. These studies provide valuable insights into the structural and electronic characteristics of these compounds, aiding in the development of new materials with desired optical and electronic properties. For example, the compound "(Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one" has been investigated for its ground state properties, demonstrating its potential in applications such as fluorescence microscopy and materials science (Veeraiah et al., 2012).

Photocatalytic Degradation Studies

Photocatalytic degradation using TiO2 has been studied as an effective method for removing hazardous compounds, including benzofuran derivatives, from water. These studies not only contribute to environmental remediation efforts by breaking down persistent organic pollutants but also deepen our understanding of the photocatalytic processes and the role of heteroatom-containing aromatic compounds in these reactions. The photodegradation of benzofuran and its intermediates provides insights into the pathways and efficiency of photocatalytic degradation, offering potential applications in water treatment technologies (Amalric, Guillard, & Pichat, 1995).